Cas no 72550-36-8 (Urea,N-1H-benzimidazol-6-yl-)

• Product Name: Urea,N-1H-benzimidazol-6-yl-
• CAS No: 72550-36-8
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 549775
• PubChem ID: 12521208
• Update Time: 2025-04-19

Urea,N-1H-benzimidazol-6-yl- Chemical and Physical Properties

Names and Identifiers

• Urea,N-1H-benzimidazol-6-yl-
• Urea,1H-benzimidazol-5-yl- (9CI)
• 3H-benzimidazol-5-ylurea
• N-1H-Benzimidazol-6-ylurea
• 72550-36-8
• SCHEMBL21774243
• DTXSID90501197
• 1-(1H-benzo[d]imidazol-5-yl)urea

• Inchi： 1S/C8H8N4O/c9-8(13)12-5-1-2-6-7(3-5)11-4-10-6/h1-4H,(H,10,11)(H3,9,12,13)
• InChI Key： MWVDHRNJENPNGR-UHFFFAOYSA-N
• SMILES： O=C(N)NC1C=CC2=C(C=1)NC=N2

Computed Properties

• Exact Mass: 176.06994
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.8